BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 4-
Nitrobenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrobenzophenone

Cat. No.: B109985

An In-depth Technical Guide to the Safety and Handling of 4-Nitrobenzophenone
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the specific SDS for the most accurate and up-to-date safety information before
handling 4-Nitrobenzophenone.

Introduction

4-Nitrobenzophenone is an aromatic organic compound utilized as an intermediate in organic
synthesis, particularly in the development of dyes, pigments, and pharmaceutical compounds.
[1][2][3] Its structure consists of a benzophenone core with a nitro group, which contributes to
its reactivity.[1] Due to its chemical properties and classification as a hazardous substance,
strict adherence to safety and handling protocols is imperative to ensure the well-being of
laboratory personnel and to prevent environmental contamination.

Physical and Chemical Properties

4-Nitrobenzophenone is a yellow to light brown crystalline solid.[2][3][4] It is characterized by
its moderate solubility in organic solvents like ethanol and acetone and is less soluble in water.

[1]
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Property Value Source(s)
Molecular Formula C13HoNOs3 [1][5]
Molecular Weight 227.22 g/mol [5]1[6]
Appearance Dark yellow powder/solid [7]

Odor Odorless [7]

Melting Point 136 - 138 °C [21[41[6]1[7]
Boiling Point 368.92°C (rough estimate) [2][3]
Flash Point Not available / Not applicable [61[7]
Storage Temperature Store below +30°C [2][4]18]
CAS Number 1144-74-7 [416171

Hazard Identification and Classification

4-Nitrobenzophenone is classified as an irritant.[8][9] Contact with the substance can cause
skin, eye, and respiratory system irritation.[8]
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Hazard .
. Code Description Source(s)
Classification
Signal Word Warning [10][11]
Hazard Statements H315 Causes skin irritation. [10]
Causes serious eye
H319 o [10]
irritation.
May cause respirator
H335 o Y _ P Y [12]
irritation.
Avoid breathing dust.
Precautionary Wash hands and face
P261/P264 [10][12]
Statements thoroughly after
handling.
Wear protective
P280 _ [10]
gloves, eye protection.
IF ON SKIN: Wash
P302+P352 _ [10]
with plenty of water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [10]

lenses, if present and
easy to do. Continue

rinsing.

WGK (Water Hazard

Class)

[2](6]

Safe Handling and Storage

3.1 Handling Proper handling procedures are crucial to minimize exposure.

e Ventilation: Use only in a well-ventilated area or outdoors.[10][12] If dust or aerosols are

generated, local exhaust ventilation should be employed.[10]
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» Personal Contact: Avoid all personal contact, including the inhalation of dust.[12] Do not
ingest the substance.[7]

e Hygiene: Wash hands and face thoroughly after handling.[10] Do not eat, drink, or smoke in
the work area.[12] Contaminated work clothes should be laundered separately before reuse.
[10][12]

3.2 Storage Correct storage conditions are necessary to maintain the chemical's stability and
integrity.

» Container: Keep containers securely sealed and tightly closed when not in use.[7][10][12]

» Conditions: Store in a cool, dry, and well-ventilated place.[7][10][12] Protect from
environmental extremes.[12]

» Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong bases.[7][12]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.
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Control Parameter Specification Source(s)

Use in a well-ventilated area.
Install local exhaust systems

Engineering Controls where dust may be generated. [10][12]
Safety showers and eye wash

stations should be available.

Wear appropriate protective
eyeglasses or chemical safety
goggles (as described by
Eye/Face Protection OSHA's 29 CFR 1910.133 or [71[10]
European Standard EN166). A
face shield may be required in

certain situations.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [71[10]

skin exposure.

A dust respirator (such as a
type N95) is recommended. No
) ) protective equipment is
Respiratory Protection [6][7][10]
needed under normal use
conditions with adequate

ventilation.

First Aid Measures

In case of exposure, immediate first aid is critical.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[7] If eye irritation persists, get medical advice or attention.[10]

o Skin Contact: Remove all contaminated clothing. Wash skin gently with plenty of water.[10] If
skin irritation occurs, seek medical attention.[10]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[10] If the individual feels unwell, seek medical advice.[10]
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 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[7] Seek immediate medical assistance.[7]

Fire and Explosion Hazard Data

While not considered a significant fire risk, containers may burn.[12]

Hazard Data Description Source(s)

Combustibility Combustible Solid. [6]

Water spray, carbon dioxide
Suitable Extinguishing Media (CO2), dry chemical, alcohol- [7]
resistant foam.

Carbon monoxide (CO),

Carbon dioxide (COz2),
Hazardous Combustion Nitrogen oxides (NOXx). 7]
Products Thermal decomposition can

release irritating gases and

vapors.

Wear a self-contained
breathing apparatus (SCBA)
o ] with pressure-demand
Firefighter Protection [7]
(MSHA/NIOSH approved or
equivalent) and full protective

gear.

Accidental Release Measures

In the event of a spill, proper containment and cleanup are necessatry.

e Personal Precautions: Ensure adequate ventilation.[7] Avoid breathing dust and contact with
skin and eyes.[12] Wear the personal protective equipment outlined in Section 4.0.[7]

» Environmental Precautions: Prevent spillage from entering drains or waterways.[12] If
contamination occurs, advise emergency services.[12]
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o Cleanup Procedures: For dry spills, use dry clean-up procedures to avoid generating dust.
[12] Sweep or vacuum up the material and place it into a suitable, sealed, and labeled
container for disposal.[7][12] After cleanup, wash the area down with large amounts of water,
preventing runoff into drains.[12]

Stability and Reactivity

» Reactivity: The substance is not known to be reactive under normal conditions.[7]

Chemical Stability: 4-Nitrobenzophenone is stable under normal storage and handling
conditions.[7]

Conditions to Avoid: Incompatible products.[7]

Incompatible Materials: Strong oxidizing agents and strong bases.[7]

Hazardous Polymerization: Hazardous polymerization does not occur.[7]

Toxicological Information

No acute toxicity information, such as LD50 or LC50 data, is available for this product in the
reviewed sources.[7] It is known to be an irritant to the skin, eyes, and respiratory system.[8]
[10][12]

Experimental Protocols

The provided search results do not contain detailed experimental protocols for safety, handling,
or toxicological studies of 4-Nitrobenzophenone. The literature mentions its use in quantitative
structure-activity relationship (QSAR) analysis of benzophenone derivatives as antimalarial
agents, but specific methodologies are not described.[2][3][4]

Waste Disposal

Disposal of 4-Nitrobenzophenone and its containers must be conducted in accordance with all
applicable local, state, and federal regulations. Material should be disposed of by a licensed
professional waste disposal service.
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety when handling 4-
Nitrobenzophenone. It follows a standard hazard control hierarchy, from identification to

emergency response.
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Caption: Logical workflow for the safe handling of 4-Nitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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